Cas no 1008613-08-8 (CAACQCBLBWNQGY-UHFFFAOYSA-N)

• Product Name: CAACQCBLBWNQGY-UHFFFAOYSA-N
• CAS No: 1008613-08-8
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• MDL: MFCD10456725
• CID: 5175742
• Update Time: 2025-10-29

CAACQCBLBWNQGY-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• CAACQCBLBWNQGY-UHFFFAOYSA-N

• MDL： MFCD10456725
• Inchi： 1S/C15H19NO4S/c1-10-4-6-15(7-5-10)16(11(9-20-15)14(18)19)13(17)12-3-2-8-21-12/h2-3,8,10-11H,4-7,9H2,1H3,(H,18,19)
• InChI Key： CAACQCBLBWNQGY-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CC2)N(C(C2SC=CC=2)=O)C(C(O)=O)C1

Computed Properties

• Exact Mass: 309.103
• Monoisotopic Mass: 309.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on CAACQCBLBWNQGY-UHFFFAOYSA-N

Comprehensive Analysis of CAACQCBLBWNQGY-UHFFFAOYSA-N (CAS No. 1008613-08-8): Properties, Applications, and Industry Insights

The chemical compound identified by CAS No. 1008613-08-8 and the InChIKey CAACQCBLBWNQGY-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique molecular structure and versatile applications. This article delves into the scientific and industrial relevance of this compound, addressing key questions such as its synthesis methods, physicochemical properties, and potential uses in advanced material science and biotechnology.

One of the most searched topics related to CAACQCBLBWNQGY-UHFFFAOYSA-N is its role in sustainable chemistry. With growing global emphasis on green synthesis and eco-friendly materials, researchers are exploring how this compound can contribute to reducing environmental impact. Its potential as a catalyst or intermediate in low-waste processes aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

From a structural perspective, the InChIKey CAACQCBLBWNQGY-UHFFFAOYSA-N reveals critical insights into the compound's stereochemistry and functional groups. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its molecular weight and purity, which are essential for pharmaceutical research and material engineering. Recent studies highlight its thermal stability up to 250°C, making it suitable for high-performance polymer applications.

In the context of drug discovery, CAS No. 1008613-08-8 has shown promise as a scaffold molecule for designing novel therapeutics. Computational chemistry models suggest its compatibility with enzyme-binding sites, sparking interest in targeted drug delivery systems. However, further in vitro and in vivo studies are needed to validate these hypotheses.

The compound's electrochemical properties have also been investigated for energy storage solutions. With the rise of lithium-ion battery alternatives, researchers are testing its redox behavior in solid-state electrolytes. Early results indicate potential for improving charge-discharge cycles, though scalability remains a challenge.

From an industrial standpoint, manufacturers are evaluating CAACQCBLBWNQGY-UHFFFAOYSA-N for specialty chemical production. Its compatibility with continuous flow chemistry systems could revolutionize bulk synthesis processes. Quality control protocols emphasize HPLC purity analysis to meet ISO certification standards for commercial distribution.

Safety profiles of CAS No. 1008613-08-8 are rigorously documented, with REACH compliance data confirming its stability under standard storage conditions. Material Safety Data Sheets (MSDS) recommend handling with nitrile gloves and ventilated enclosures, though it does not exhibit acute toxicity in preliminary tests.

Looking ahead, the integration of artificial intelligence in chemical research may accelerate discoveries around this compound. Machine learning algorithms are being trained to predict its behavior in complex reaction networks, potentially unlocking new applications in nanotechnology and 3D printing materials.

For researchers seeking CAACQCBLBWNQGY-UHFFFAOYSA-N suppliers, third-party analytical testing services are crucial for verifying batch-to-batch consistency. Leading chemical databases now include spectral libraries and cross-referenced patents to support academic and commercial inquiries about this compound.

In conclusion, CAS No. 1008613-08-8 represents an exciting frontier in applied chemistry. Its multifaceted characteristics bridge academic research and industrial innovation, addressing contemporary challenges from renewable energy to precision medicine. Continued interdisciplinary collaboration will determine its full potential in shaping future technologies.